Cas no 13258-29-2 ((17-acetyl-17-acetyloxy-10,13-dimethyl-7-oxo-2,3,4,8,9,11,12,14,15,16-decahydro-1h-cyclopenta[a]phenanthren-3-yl) Acetate)

• Product Name: (17-acetyl-17-acetyloxy-10,13-dimethyl-7-oxo-2,3,4,8,9,11,12,14,15,16-decahydro-1h-cyclopenta[a]phenanthren-3-yl) Acetate
• CAS No: 13258-29-2
• MF: C₂₅H₃₄O₆
• MW: 430.533868312836
• CID: 1230845
• PubChem ID: 256884
• Update Time: 2025-04-20

(17-acetyl-17-acetyloxy-10,13-dimethyl-7-oxo-2,3,4,8,9,11,12,14,15,16-decahydro-1h-cyclopenta[a]phenanthren-3-yl) Acetate Chemical and Physical Properties

Names and Identifiers

• (17-acetyl-17-acetyloxy-10,13-dimethyl-7-oxo-2,3,4,8,9,11,12,14,15,16-decahydro-1h-cyclopenta[a]phenanthren-3-yl) Acetate
• CBMicro_049145
• AKOS003608027
• Ambcb5573193
• AC1MEE2T
• BIM-0049114.P001
• CHEMBL2398396
• CBMicro_049145; AKOS003608027; Ambcb5573193; AC1MEE2T; BIM-0049114.P001; CHEMBL2398396;
• 13258-29-2
• NSC-84402
• NSC84402

• Inchi： 1S/C25H34O6/c1-14(26)25(31-16(3)28)11-8-20-22-19(7-10-24(20,25)5)23(4)9-6-18(30-15(2)27)12-17(23)13-21(22)29/h13,18-20,22H,6-12H2,1-5H3/t18-,19-,20-,22+,23-,24-,25-/m0/s1
• InChI Key： HIHMXBVWSAGCOJ-WEXULQILSA-N
• SMILES： O(C(C)=O)[C@]1(C(C)=O)CC[C@H]2[C@@H]3C(C=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)OC(C)=O)=O

Computed Properties

• Exact Mass: 430.23562
• Monoisotopic Mass: 430.236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 873
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 534.6°C at 760 mmHg
• Flash Point: 228.6°C
• Refractive Index: 1.541
• PSA: 86.74
• LogP: 3.95080